Cas no 1797677-87-2 (N-{2-methyl-3-[(propan-2-yloxy)methyl]phenyl}-4-(prop-2-yn-1-yl)piperazine-1-carboxamide)

• Product Name: N-{2-methyl-3-[(propan-2-yloxy)methyl]phenyl}-4-(prop-2-yn-1-yl)piperazine-1-carboxamide
• CAS No: 1797677-87-2
• MF: C₁₉H₂₇N₃O₂
• MW: 329.436584711075
• CID: 6288079
• PubChem ID: 75438153
• Update Time: 2025-06-20

N-{2-methyl-3-[(propan-2-yloxy)methyl]phenyl}-4-(prop-2-yn-1-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-methyl-3-[(propan-2-yloxy)methyl]phenyl}-4-(prop-2-yn-1-yl)piperazine-1-carboxamide
• AKOS033428146
• EN300-26623076
• Z1560334145
• 1797677-87-2
• N-[2-methyl-3-(propan-2-yloxymethyl)phenyl]-4-prop-2-ynylpiperazine-1-carboxamide

• Inchi： 1S/C19H27N3O2/c1-5-9-21-10-12-22(13-11-21)19(23)20-18-8-6-7-17(16(18)4)14-24-15(2)3/h1,6-8,15H,9-14H2,2-4H3,(H,20,23)
• InChI Key： CZNGFGVOLGMPMP-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C(COC(C)C)C=1C)N1CCN(CC#C)CC1

Computed Properties

• Exact Mass: 329.21032711g/mol
• Monoisotopic Mass: 329.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8Ų